2-(4-Aminophenyl)-2-methylpropanenitrile hydrochloride

• IUPAC Name: 2-(4-aminophenyl)-2-methylpropanenitrile;hydrochloride
• InChI: InChI=1S/C10H12N2.ClH/c1-10(2,7-11)8-3-5-9(12)6-4-8;/h3-6H,12H2,1-2H3;1H
• InChI Key: ULYQENNPXLBNJH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1=CC=C(C=C1)N.Cl
• Molecular Formula: C10H13ClN2
• Molecular Weight: 196.67 g/mol
• CAS RN: 1334148-22-9

Description

The compound “2-(4-Aminophenyl)-2-methylpropanenitrile hydrochloride” is a chemical compound with a specific molecular structure. It is also known as “4-Aminophenethylamine” and is used in laboratory chemicals.

Synthesis Analysis

The synthesis of this compound or its derivatives involves complex chemical reactions. For instance, a series of substituted benzothiazoles, bearing semicarbazone and thiosemicarbazone moieties, was designed, synthesized, and evaluated for their antimicrobial activity.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques such as 1H NMR, 13C NMR, IR, and Mass spectral data. The linear formula of this compound is C14H13ClN2.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and can lead to the formation of various derivatives. For example, a novel series of substituted benzothiazoles was synthesized using this compound.

Scientific Research Applications

Synthesis and Immunomodulatory Activity

Compounds related to 2-(4-Aminophenyl)-2-methylpropanenitrile hydrochloride have been synthesized and evaluated for their immunosuppressive activities. For example, 2-substituted 2-aminopropane-1,3-diols were synthesized and assessed for their lymphocyte-decreasing effect and immunosuppressive effect on rat skin allografts. These studies highlight the potential use of structurally similar compounds in developing immunosuppressive drugs for organ transplantation (Kiuchi et al., 2000).

Cross-Coupling Chemistry

The compound also finds relevance in cross-coupling chemistry, which is a cornerstone in the synthesis of complex molecules. A study demonstrated the cross-coupling of remote meta-C–H bonds directed by a U-shaped template, highlighting advanced methodologies in organic synthesis that could potentially apply to derivatives of 2-(4-Aminophenyl)-2-methylpropanenitrile hydrochloride for the development of new chemical entities (Wan et al., 2013).

Molecular Interactions and Crystal Structures

Research on derivatives of 2-(4-Aminophenyl)-2-methylpropanenitrile hydrochloride contributes to understanding molecular interactions and crystal structures. For instance, tricarbonylrhenium complexes from 2-pyridyl-1,2,3-triazole ligands bearing a 4-substituted phenyl arm were studied for their structural features and electronic properties. Such studies provide insights into the molecular design and photophysical properties of metal-organic frameworks (Wolff et al., 2013).

Corrosion Inhibition

Aminophenyl derivatives have been explored as corrosion inhibitors, showcasing the application of similar compounds in materials science. Research on new phosphonate-based corrosion inhibitors for mild steel in hydrochloric acid highlights the potential for 2-(4-Aminophenyl)-2-methylpropanenitrile hydrochloride derivatives in industrial applications, such as metal preservation and protection (Gupta et al., 2017).

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause severe skin burns and eye damage. It is harmful if swallowed, in contact with skin, or if inhaled.